8-((bis(2-methoxyethyl)amino)methyl)-4,7-dihydroxy-3-(2-methoxyphenyl)-2H-chromen-2-one hydrochloride

• IUPAC Name: 8-[[bis(2-methoxyethyl)amino]methyl]-4,7-dihydroxy-3-(2-methoxyphenyl)chromen-2-one;hydrochloride
• InChI: InChI=1S/C23H27NO7.ClH/c1-28-12-10-24(11-13-29-2)14-17-18(25)9-8-16-21(26)20(23(27)31-22(16)17)15-6-4-5-7-19(15)30-3;/h4-9,25-26H,10-14H2,1-3H3;1H
• InChI Key: XKQFICOINVGBFG-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CCOC)CC1=C(C=CC2=C1OC(=O)C(=C2O)C3=CC=CC=C3OC)O.Cl
• Molecular Formula: C23H28ClNO7
• Molecular Weight: 465.9 g/mol

Description

The molecule “8-((bis(2-methoxyethyl)amino)methyl)-4,7-dihydroxy-3-(2-methoxyphenyl)-2H-chromen-2-one” consists of 27 Hydrogen atoms, 23 Carbon atoms, 1 Nitrogen atom, and 6 Oxygen atoms, making a total of 57 atoms. It contains a total of 59 bonds, including 32 non-H bonds, 14 multiple bonds, 10 rotatable bonds, 2 double bonds, 12 aromatic bonds, 3 six-membered rings, 1 ten-membered ring, 1 aromatic ketone, 1 aliphatic tertiary amine, and 1 aromatic hydroxyl.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups and rings. It includes 1 ketone (aromatic), 1 tertiary amine (aliphatic), 1 aromatic hydroxyl, 3 six-membered rings, and 1 ten-membered ring.

Scientific Research Applications

Biological and Pharmacological Properties

Compounds structurally related to the one have demonstrated a variety of biological and pharmacological activities. For instance, certain derivatives of chromen-2-one have been studied for their neuroprotective, osteogenic, immunomodulatory, anticancer, hepatoprotective, cardiovascular protective, and antimicrobial activities. The mechanisms underlying these activities often involve modulation of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP) levels, suggesting a broad potential for therapeutic applications in alternative medicine (Zhang et al., 2015).

Synthetic Methodologies

The synthesis of chromen-6-ones, to which the compound is related, has garnered attention due to their pharmacological importance. Various synthetic procedures have been developed to produce these compounds, including Suzuki coupling reactions, lactonization, and reactions with dicarbonyl compounds. These methodologies highlight the compound's relevance in the synthesis of biologically active molecules and the potential for developing new pharmacological agents (Mazimba, 2016).